Cas no 105620-83-5 (5-Benzoxazolol, 2-(1,1-dimethylethyl)-)

• Product Name: 5-Benzoxazolol, 2-(1,1-dimethylethyl)-
• CAS No: 105620-83-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1157716
• PubChem ID: 71333666
• Update Time: 2025-04-20

5-Benzoxazolol, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolol, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-1,3-benzoxazol-5-ol
• DTXSID00761881
• 105620-83-5
• 2-(tert-Butyl)benzo[d]oxazol-5-ol

• Inchi： 1S/C11H13NO2/c1-11(2,3)10-12-8-6-7(13)4-5-9(8)14-10/h4-6,13H,1-3H3
• InChI Key： ZSSIUCDABZEVAK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N=C1C(C)(C)C)O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26